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Compound of Interest

Compound Name: 1-Benzoyl-3-phenyl-2-thiourea

Cat. No.: B1213829 Get Quote

This technical guide provides a comprehensive overview of 1-Benzoyl-3-phenyl-2-thiourea, a

significant member of the thiourea class of compounds. Thiourea derivatives are widely

recognized in medicinal and coordination chemistry for their diverse biological activities and

applications. This document is intended for researchers, scientists, and professionals in drug

development, offering detailed information on the compound's identifiers, physicochemical

properties, synthesis protocols, and proposed mechanisms of action.

Chemical Identifiers and Properties
1-Benzoyl-3-phenyl-2-thiourea is a well-defined chemical entity with several key identifiers

used for its unambiguous classification in chemical databases and literature. These identifiers,

along with its fundamental physicochemical properties, are summarized below.
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Identifier Type Value Citation

CAS Number 4921-82-8 [1][2]

Molecular Formula C₁₄H₁₂N₂OS [1][2]

Molecular Weight 256.32 g/mol [1][2]

IUPAC Name

N-

(phenylcarbamothioyl)benzami

de

[1]

Canonical SMILES
C1=CC=C(C=C1)NC(=S)NC(=

O)C2=CC=CC=C2
[3]

InChI

InChI=1S/C14H12N2OS/c17-

13(11-7-3-1-4-8-11)16-

14(18)15-12-9-5-2-6-10-12/h1-

10H,(H2,15,16,17,18)

[1][3]

InChIKey
GVHZQIIMGRLFMX-

UHFFFAOYSA-N
[1][3]

Common Synonyms

N-Benzoyl-N'-phenylthiourea,

N-

[(Phenylamino)thioxomethyl]-

benzamide

[1][2]

Quantitative and Spectral Data
While specific experimental data such as a definitive melting point for 1-Benzoyl-3-phenyl-2-
thiourea is not consistently reported in publicly available literature, characterization is typically

achieved through standard spectroscopic methods. The table below summarizes the expected

and reported spectral characteristics for this class of compounds.
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Data Type Description Citation

Appearance
Typically a yellowish or white

crystalline solid.
[4]

Infrared (IR) Spectroscopy

Expected characteristic peaks:

ν(N-H) ~3100-3400 cm⁻¹,

ν(C=O) ~1660-1690 cm⁻¹, ν(C-

N) ~1330-1350 cm⁻¹, ν(C=S)

~700-770 cm⁻¹.

[4][5][6]

¹H NMR Spectroscopy

Expected signals: Aromatic

protons (Ar-H) in the range of δ

7.0-8.0 ppm. Two distinct

signals for the N-H protons,

typically downfield (δ > 9.0

ppm), which are D₂O

exchangeable.

[5][7]

¹³C NMR Spectroscopy

Expected signals: Thione

carbon (C=S) ~δ 177-181

ppm, Carbonyl carbon (C=O)

~δ 165-169 ppm, Aromatic

carbons in the range of δ 124-

140 ppm.

[5][7]

Mass Spectrometry

The molecular ion peak [M]+

corresponding to the exact

mass (256.0670 g/mol ) is

expected.

[3]

Note:Sigma-Aldrich, a major supplier, explicitly states that it does not collect analytical data for

this specific product, highlighting the scarcity of published, lot-specific data. Researchers

should assume the responsibility of confirming the product's identity and purity upon

acquisition.

Experimental Protocols
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The synthesis of 1-Benzoyl-3-phenyl-2-thiourea is most commonly achieved through a two-

step, one-pot reaction. The following protocol is a representative method compiled from several

literature procedures.

Protocol: Synthesis of 1-Benzoyl-3-phenyl-2-thiourea

Objective: To synthesize 1-Benzoyl-3-phenyl-2-thiourea from benzoyl chloride and aniline.

Materials:

Benzoyl chloride (1.0 eq)

Ammonium thiocyanate or Potassium thiocyanate (1.0-1.1 eq)

Aniline (1.0 eq)

Acetone (anhydrous)

Deionized water

Ethanol (for recrystallization)

Equipment:

Three-necked round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer and stir bar

Heating mantle

Büchner funnel and filter flask

Standard laboratory glassware

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1213829?utm_src=pdf-body
https://www.benchchem.com/product/b1213829?utm_src=pdf-body
https://www.benchchem.com/product/b1213829?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Formation of Benzoyl Isothiocyanate (in situ):

Set up a dry three-necked flask equipped with a reflux condenser, dropping funnel, and

magnetic stirrer.

Add ammonium thiocyanate (1.0 eq) to the flask, followed by anhydrous acetone to

dissolve it.

With continuous stirring, add benzoyl chloride (1.0 eq) dropwise from the dropping funnel.

After the addition is complete, gently reflux the mixture for approximately 5-10 minutes.

This reaction forms the intermediate, benzoyl isothiocyanate, and a precipitate of

ammonium chloride.

Reaction with Aniline:

Prepare a solution of aniline (1.0 eq) in a small volume of anhydrous acetone.

Add the aniline solution dropwise to the refluxing mixture of benzoyl isothiocyanate. The

addition should be controlled to maintain a gentle reflux.

Once the aniline addition is complete, continue to reflux the reaction mixture for 1-2 hours,

monitoring the reaction progress using Thin Layer Chromatography (TLC).

Isolation and Purification:

After the reaction is complete, allow the mixture to cool to room temperature.

Pour the reaction mixture slowly into a beaker containing a large volume of cold deionized

water while stirring vigorously.

A yellow or off-white precipitate of 1-Benzoyl-3-phenyl-2-thiourea will form.

Collect the crude product by vacuum filtration using a Büchner funnel. Wash the solid with

several portions of cold water.

Purify the crude product by recrystallization from a suitable solvent, such as ethanol, to

yield the final product as a crystalline solid.
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Dry the purified product in a vacuum oven.

Characterization:

Confirm the identity and purity of the synthesized compound using techniques such as

melting point determination, FT-IR, ¹H NMR, and ¹³C NMR spectroscopy.

Synthesis and Mechanistic Diagrams
Visual representations of the synthesis workflow and the proposed biological mechanism of

action provide a clear and concise understanding of the chemical and biological processes

involving 1-Benzoyl-3-phenyl-2-thiourea.
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Caption: Chemical synthesis workflow for 1-Benzoyl-3-phenyl-2-thiourea.

Thiourea derivatives are known for their broad-spectrum antimicrobial properties. While the

specific mechanism for each derivative can vary, a commonly proposed mode of action

involves the inhibition of essential bacterial enzymes. One of the key targets is DNA gyrase (a

type II topoisomerase), which is crucial for bacterial DNA replication and repair.
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Caption: Proposed antimicrobial mechanism of action for thiourea derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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